Cas no 122666-14-2 (1,3-Benzodioxole-5-methanol,a,a-dibutyl-)

• Product Name: 1,3-Benzodioxole-5-methanol,a,a-dibutyl-
• CAS No: 122666-14-2
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 206694
• PubChem ID: 183576
• Update Time: 2025-04-19

1,3-Benzodioxole-5-methanol,a,a-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanol,a,a-dibutyl-
• 5-(1,3-benzodioxol-5-yl)nonan-5-ol
• 122666-14-2
• 1,3-Benzodioxole-5-methanol, alpha,alpha-dibutyl-
• SCHEMBL10541336
• DTXSID90153675

• Inchi： 1S/C16H24O3/c1-3-5-9-16(17,10-6-4-2)13-7-8-14-15(11-13)19-12-18-14/h7-8,11,17H,3-6,9-10,12H2,1-2H3
• InChI Key： DSSCOKPSFWCFSW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)(CCCC)CCCC

Computed Properties

• Exact Mass: 264.17262
• Monoisotopic Mass: 264.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 373.4°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.522
• PSA: 38.69